Cas no 1105243-51-3 (N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide)

N'-{1-[(3,4-Dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide is a synthetic organic compound featuring a benzohydrazide moiety linked to a substituted dihydropyridinone scaffold. Its structure incorporates a 3,4-dichlorobenzyl group, which may enhance binding affinity in biological systems. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore for targeting enzyme inhibition or receptor modulation. The presence of the hydrazide functional group offers versatility for further derivatization, while the dichlorophenyl substitution may contribute to improved lipophilicity and metabolic stability. It is typically utilized in research settings for the development of novel therapeutic agents, particularly in areas requiring selective molecular interactions.
N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide structure
1105243-51-3 structure
Product Name:N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide
CAS No:1105243-51-3
MF:C20H15Cl2N3O3
MW:416.257402658463
CID:5449783
PubChem ID:30837101
Update Time:2025-11-06

N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-benzoyl-1-[(3,4-dichlorophenyl)methyl]-2-oxopyridine-3-carbohydrazide
    • 1105243-51-3
    • VU0506141-1
    • N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide
    • AKOS024476622
    • F2948-0600
    • N'-benzoyl-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
    • 1-[(3,4-Dichlorophenyl)methyl]-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid 2-benzoylhydrazide
    • Inchi: 1S/C20H15Cl2N3O3/c21-16-9-8-13(11-17(16)22)12-25-10-4-7-15(20(25)28)19(27)24-23-18(26)14-5-2-1-3-6-14/h1-11H,12H2,(H,23,26)(H,24,27)
    • InChI Key: SBIHNVVSSRZNBL-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=C(Cl)C(Cl)=C2)C=CC=C1C(NNC(=O)C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 415.0490467g/mol
  • Monoisotopic Mass: 415.0490467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • Density: 1.439±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 709.4±60.0 °C(Predicted)
  • pka: 9.13±0.20(Predicted)

N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide Pricemore >>

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N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide Related Literature

Additional information on N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide

Comprehensive Overview of N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide (CAS No. 1105243-51-3)

N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide (CAS No. 1105243-51-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its dihydropyridine and benzohydrazide moieties, exhibits a range of biological activities, making it a subject of interest for researchers exploring novel therapeutic agents. Its molecular structure, featuring a 3,4-dichlorophenyl group, contributes to its distinct chemical behavior and interaction with biological targets.

In recent years, the scientific community has shown increasing interest in N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide due to its potential role in addressing contemporary health challenges. For instance, researchers are investigating its applicability in modulating enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. This aligns with current trends in drug discovery, where compounds with multi-target capabilities are highly sought after. The compound's hydrazide functionality further enhances its versatility, enabling it to participate in diverse chemical reactions and biological interactions.

The synthesis of CAS No. 1105243-51-3 involves a series of well-documented organic reactions, including condensation and cyclization steps. These processes are optimized to ensure high yield and purity, which are critical for its use in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its structural integrity and consistency across batches. Such rigorous quality control measures are essential for maintaining the reliability of experimental results in preclinical studies.

One of the most frequently asked questions about N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide pertains to its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, such as DMSO and methanol, which facilitates its use in in vitro assays. Its stability is influenced by factors like pH and temperature, necessitating proper storage conditions to prevent degradation. These properties are crucial for researchers designing experiments to evaluate its pharmacological potential.

Another area of growing interest is the compound's potential as a lead molecule in drug development. Preliminary studies suggest that CAS No. 1105243-51-3 may interact with specific protein targets involved in cellular signaling pathways. This has sparked investigations into its possible applications in managing conditions linked to metabolic disorders and neurodegenerative diseases, topics that are highly relevant in today's health-conscious society. The compound's ability to cross the blood-brain barrier is also under scrutiny, as it could open doors to innovative treatments for central nervous system disorders.

From an industrial perspective, the scalable synthesis of N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide is a topic of ongoing research. Efforts are focused on developing cost-effective and environmentally friendly production methods, aligning with the global push toward green chemistry. Innovations in catalytic processes and solvent selection are being explored to minimize waste and energy consumption, reflecting the compound's role in sustainable scientific advancement.

In summary, N'-{1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide (CAS No. 1105243-51-3) represents a promising candidate for further exploration in medicinal chemistry and related fields. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing and future research. As scientific understanding of this compound deepens, it may pave the way for breakthroughs in addressing some of the most pressing health challenges of our time.

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